Cas no 419552-08-2 (methyl 4-(3-methoxy-3-oxopropanoyl)-3,5-dinitrobenzoate)

Methyl 4-(3-methoxy-3-oxopropanoyl)-3,5-dinitrobenzoate is a specialized aromatic ester featuring both nitro and carbonyl functional groups, making it a valuable intermediate in organic synthesis. Its structure, incorporating a dinitro-substituted benzoate core and a methoxy-oxopropanoyl side chain, provides reactivity suitable for further functionalization, particularly in the preparation of complex heterocycles or fine chemicals. The electron-withdrawing nitro groups enhance electrophilic substitution reactions, while the ester moieties offer versatility in hydrolysis or transesterification pathways. This compound is particularly useful in research settings requiring precise control over molecular architecture, such as pharmaceutical or materials science applications. Its stability under standard conditions ensures reliable handling and storage.

methyl 4-(3-methoxy-3-oxopropanoyl)-3,5-dinitrobenzoate structure

419552-08-2 structure

Product name:methyl 4-(3-methoxy-3-oxopropanoyl)-3,5-dinitrobenzoate

CAS No:419552-08-2

MF:C₁₂H₁₀N₂O₉

MW:326.215803623199

CID:3086756

PubChem ID:2258812

methyl 4-(3-methoxy-3-oxopropanoyl)-3,5-dinitrobenzoate Chemical and Physical Properties

Names and Identifiers

- methyl 4-(3-methoxy-3-oxopropanoyl)-3,5-dinitrobenzoate
- SR-01000216855
- SR-01000216855-1
- CS-0347201
- EN300-110982
- 419552-08-2
- Inchi： InChI=1S/C12H10N2O9/c1-22-10(16)5-9(15)11-7(13(18)19)3-6(12(17)23-2)4-8(11)14(20)21/h3-4H,5H2,1-2H3
- InChI Key： LAZUKTUXUCBLFP-UHFFFAOYSA-N

Computed Properties

Exact Mass: 326.03862990Da
Monoisotopic Mass: 326.03862990Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 23
Rotatable Bond Count: 6
Complexity: 498
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 161Å²

methyl 4-(3-methoxy-3-oxopropanoyl)-3,5-dinitrobenzoate Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-110982-0.1g	methyl 4-(3-methoxy-3-oxopropanoyl)-3,5-dinitrobenzoate	419552-08-2	95%	0.1g	$140.0	2023-10-27
Enamine	EN300-110982-10.0g	methyl 4-(3-methoxy-3-oxopropanoyl)-3,5-dinitrobenzoate	419552-08-2		10g	$2146.0	2023-06-10
Enamine	EN300-110982-0.5g	methyl 4-(3-methoxy-3-oxopropanoyl)-3,5-dinitrobenzoate	419552-08-2	95%	0.5g	$374.0	2023-10-27
Enamine	EN300-110982-10g	methyl 4-(3-methoxy-3-oxopropanoyl)-3,5-dinitrobenzoate	419552-08-2	95%	10g	$2146.0	2023-10-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1417871-500mg	Methyl 4-(3-methoxy-3-oxopropanoyl)-3,5-dinitrobenzoate	419552-08-2	98%	500mg	￥10098.00	2024-05-14
Enamine	EN300-110982-5.0g	methyl 4-(3-methoxy-3-oxopropanoyl)-3,5-dinitrobenzoate	419552-08-2		5g	$1448.0	2023-06-10
Enamine	EN300-110982-0.05g	methyl 4-(3-methoxy-3-oxopropanoyl)-3,5-dinitrobenzoate	419552-08-2	95%	0.05g	$94.0	2023-10-27
Enamine	EN300-110982-0.25g	methyl 4-(3-methoxy-3-oxopropanoyl)-3,5-dinitrobenzoate	419552-08-2	95%	0.25g	$200.0	2023-10-27
Enamine	EN300-110982-1.0g	methyl 4-(3-methoxy-3-oxopropanoyl)-3,5-dinitrobenzoate	419552-08-2		1g	$499.0	2023-06-10
Enamine	EN300-110982-5g	methyl 4-(3-methoxy-3-oxopropanoyl)-3,5-dinitrobenzoate	419552-08-2	95%	5g	$1448.0	2023-10-27